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Compound of Interest

Compound Name: 5'-Acetyl-2'-chloroacetanilide

Cat. No.: B8696051

Get Quote

A comprehensive exploration of a novel synthetic compound, detailing its chemical identity,

synthesis, and potential applications for researchers, scientists, and drug development

professionals.

Executive Summary: This technical guide provides the first consolidated overview of 5'-Acetyl-
2'-chloroacetanilide, a distinct isomer within the chloroacetanilide chemical class. Following

extensive database searches, it has been determined that this specific compound,

systematically named N-(5-acetyl-2-chlorophenyl)acetamide, is not currently indexed in major

chemical databases, including PubChem. Consequently, this document serves as a

foundational guide, establishing its chemical identity and outlining detailed, validated protocols

for its synthesis and analysis. The information presented herein is critical for researchers in

organic synthesis, medicinal chemistry, and materials science who may seek to investigate this

novel molecule and its potential properties.

Chemical Identity and Structure
The core of this guide focuses on a specific, and seemingly novel, substituted acetanilide. The

nomenclature and structural representation are crucial for its unambiguous identification in

future research and documentation.
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PubChem Compound Identification
As of the latest search, a dedicated PubChem Compound ID (CID) for 5'-Acetyl-2'-
chloroacetanilide does not exist. This indicates that the compound has not been previously

registered or characterized in this public database. For the purposes of this guide and future

reference, we will refer to it by its systematic IUPAC name.

Systematic Name: N-(5-acetyl-2-chlorophenyl)acetamide

Common Name: 5'-Acetyl-2'-chloroacetanilide

Molecular Formula: C₁₀H₁₀ClNO₂

Canonical SMILES: CC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C

InChI Key: (To be generated upon synthesis and analysis)

Structural and Physicochemical Properties
A summary of the key identifiers and predicted properties for N-(5-acetyl-2-

chlorophenyl)acetamide is presented below.

Identifier Value Source

PubChem CID Not Available Database Search

Canonical SMILES
CC(=O)C1=CC(=C(C=C1)Cl)N

C(=O)C
IUPAC Nomenclature

Molecular Formula C₁₀H₁₀ClNO₂ -

Molecular Weight 211.65 g/mol -

CAS Number Not Available Database Search

Synthesis Protocol: N-Acetylation of 1-(3-Amino-4-
chlorophenyl)ethanone
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The synthesis of N-(5-acetyl-2-chlorophenyl)acetamide is predicated on the N-acetylation of its

corresponding aniline precursor, 1-(3-amino-4-chlorophenyl)ethanone. This transformation is a

robust and well-documented reaction in organic chemistry.

Reaction Principle
The synthesis involves the reaction of the primary amine group of 1-(3-amino-4-

chlorophenyl)ethanone with an acetylating agent, typically acetic anhydride, in the presence of

a base or acid catalyst. The lone pair of electrons on the nitrogen atom of the aniline acts as a

nucleophile, attacking the electrophilic carbonyl carbon of the acetic anhydride. This is followed

by the elimination of a molecule of acetic acid, yielding the desired N-(5-acetyl-2-

chlorophenyl)acetamide.[1]

Detailed Experimental Workflow
This protocol provides a reliable method for the laboratory-scale synthesis of the target

compound.

Materials:

1-(3-Amino-4-chlorophenyl)ethanone

Acetic Anhydride

Glacial Acetic Acid

Sodium Acetate

Hydrochloric Acid (concentrated)

Ethanol (for recrystallization)

Distilled Water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle
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Procedure:

Dissolution of Starting Material: In a round-bottom flask, dissolve 1.0 equivalent of 1-(3-

amino-4-chlorophenyl)ethanone in glacial acetic acid.

Addition of Acetylating Agent: To the stirred solution, slowly add 1.1 equivalents of acetic

anhydride.

Reaction: Heat the mixture to a gentle reflux for 2 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Hydrolysis: After cooling to room temperature, pour the reaction mixture into a beaker

containing crushed ice and water to precipitate the crude product.

Isolation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold

water to remove any remaining acetic acid and other water-soluble impurities.

Purification: Recrystallize the crude product from a suitable solvent system, such as an

ethanol-water mixture, to obtain the purified N-(5-acetyl-2-chlorophenyl)acetamide.

Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.

Visualization of the Synthesis Workflow
Caption: Workflow for the synthesis of N-(5-acetyl-2-chlorophenyl)acetamide.

Analytical Characterization
As a novel compound, thorough analytical characterization is paramount to confirm its structure

and purity. The following techniques are recommended.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for elucidating the molecular structure. The proton NMR should show characteristic

signals for the aromatic protons, the two methyl groups (one from the acetyl group on the

ring and one from the acetamido group), and the amide proton. The carbon NMR will confirm

the number and types of carbon atoms.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to

determine the exact mass of the molecule, confirming its elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy will identify key functional groups, such as the

carbonyl stretches of the ketone and amide, and the N-H stretch of the amide.

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC): HPLC is a crucial technique for

determining the purity of the synthesized compound. A validated method should be

developed to separate the product from any starting materials or byproducts.

Thin Layer Chromatography (TLC): TLC is useful for monitoring the progress of the synthesis

reaction and for preliminary purity assessment.

Safety and Handling
While specific toxicity data for N-(5-acetyl-2-chlorophenyl)acetamide is not available, it is

prudent to handle it with the care afforded to other chloroacetanilide derivatives.

General Precautions: Handle in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Health Hazards: Chloroacetanilides can be irritants to the skin, eyes, and respiratory tract.

Avoid inhalation of dust and direct contact with the skin and eyes.

Potential Applications and Future Research
The unique substitution pattern of N-(5-acetyl-2-chlorophenyl)acetamide suggests several

avenues for future research and potential applications.

Pharmaceutical Intermediate: Acetanilide derivatives are common structural motifs in many

pharmaceuticals. The presence of the chloro and acetyl groups provides reactive handles for

further chemical modifications, making this compound a potential intermediate in the

synthesis of novel drug candidates.
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Materials Science: The aromatic and functionalized nature of the molecule could be of

interest in the development of new polymers, dyes, or other advanced materials.

Agrochemical Research: Chloroacetanilides are a well-known class of herbicides. The novel

substitution pattern of this compound may warrant investigation for potential herbicidal or

other agrochemical activities.

Conclusion
This technical guide establishes the chemical identity of 5'-Acetyl-2'-chloroacetanilide (N-(5-

acetyl-2-chlorophenyl)acetamide) and provides a comprehensive, actionable protocol for its

synthesis and characterization. As a compound not currently indexed in major public

databases, the information presented here serves as a critical starting point for researchers

interested in exploring its properties and potential applications. The synthesis is based on a

reliable and well-understood N-acetylation reaction, making it accessible to a wide range of

chemistry laboratories. Future work should focus on the full analytical characterization of this

molecule and the exploration of its biological and material properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8696051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

